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Compound of Interest

Compound Name: 1-(4-Chlorophenylazo)piperidine

Cat. No.: B1194661 Get Quote

An In-depth Technical Guide on 1-(4-
Chlorophenylazo)piperidine
Notice: Information regarding the specific chemical "1-(4-Chlorophenylazo)piperidine" is not

available in the public domain based on the conducted search. The provided information

pertains to structurally related but distinct compounds containing the 1-(4-chlorophenyl) and

piperidine moieties, but not the specific "azo" linkage requested.

This guide, therefore, cannot provide specific data, experimental protocols, or signaling

pathways for "1-(4-Chlorophenylazo)piperidine". Instead, it will present information on related

compounds to offer a broader context for researchers interested in this chemical scaffold.

Chemical Structure and Properties of Related
Compounds
While the structure of 1-(4-Chlorophenylazo)piperidine could not be found, the structures of

related piperidine and piperazine derivatives are well-documented.

Table 1: Physicochemical Properties of Related Compounds
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

1-(4-

Chlorophenyl)piperazi

ne

38212-33-8 C₁₀H₁₃ClN₂ 196.7

4-(4-

Chlorophenyl)piperidin

e

26905-02-2 C₁₁H₁₄ClN 195.69[1]

4-(4-

Chlorophenyl)piperidin

-4-ol

39512-49-7 C₁₁H₁₄ClNO 211.69[2][3]

1-(4-

chlorophenyl)piperidin

e-3-carboxylic acid

1369159-58-9 C₁₂H₁₄ClNO₂ 239.7[4]

Synthesis of Related Piperidine Derivatives
Detailed synthetic protocols are available for various substituted piperidines. These

methodologies can provide a foundational understanding for the potential synthesis of novel

derivatives.

General Synthesis of N-(4-
chlorophenylacetyl)piperidine[5]
A solution of dry pyridine and piperidine in dry ether is stirred vigorously while a solution of

freshly distilled 4-chlorophenyl acetyl chloride in ether is added dropwise. After several hours,

the mixture is diluted with water, and the organic phase is collected. The aqueous phase is

extracted with ether, and the combined ether phases are washed successively with dilute

hydrochloric acid, sodium hydroxide solution, and saturated sodium chloride solution. After

drying and concentration, the resulting oil is purified by percolation through neutral alumina and

crystallization.

Synthesis of 4-(4-Chlorophenyl)piperidin-4-ol[2]
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1-benzyl-4-(4-chlorophenyl)-4-piperidinol is mixed with pure water and a palladium-carbon

catalyst. Hydrogen gas is introduced to perform catalytic hydrogenation for deprotection. The

product is filtered, and the filter cake is washed with ethyl acetate. The pH of the aqueous

phase is adjusted with sodium hydroxide, and the solution is extracted with dichloromethane.

The organic phase is concentrated, and the final product is obtained after refluxing with toluene

and cooling with ethyl acetate.

Biological Activity of Related Compounds
Various derivatives of chlorophenyl-substituted piperidines and piperazines have been

investigated for their biological activities.

Antimicrobial and Anticancer Activity: A series of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-

chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives were synthesized and

evaluated for their in vitro antimicrobial and anticancer activities. Some compounds

displayed significant antimicrobial activity, and one compound showed good anticancer

activity.[5]

Enzyme Inhibition: Synthesized compounds bearing 1,3,4-oxadiazole and piperidine

moieties have demonstrated inhibitory activity against acetylcholinesterase and urease.[6][7]

Anti-tuberculosis Activity: Piperidinol analogs have been identified with anti-tuberculosis

activity. Structure-activity relationship studies have led to the generation of optimized

compounds with good activity.[8]

Experimental Workflows and Logical Relationships
While no specific signaling pathways for 1-(4-Chlorophenylazo)piperidine can be depicted, a

generalized workflow for the synthesis and evaluation of related piperidine derivatives can be

illustrated.
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Caption: Generalized workflow for the synthesis and biological evaluation of piperidine

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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